Cas no 122500-88-3 (Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-)

Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)- structure
122500-88-3 structure
Product Name:Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-
CAS No:122500-88-3
MF:C11H9N3S
MW:215.274260282516
CID:104483
PubChem ID:45076964
Update Time:2025-04-18

Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-methyl-2-(1H-pyrazol-1-yl)-
    • Benzothiazole, 6-methyl-2-(1H-pyrazol-1-yl)- (9CI)
    • 122500-88-3
    • 6-Methyl-2-(1H-pyrazol-1-yl)-1,3-benzothiazole
    • 6-Methyl-2-(1H-pyrazol-1-yl)benzo[d]thiazole
    • Inchi: 1S/C11H9N3S/c1-8-3-4-9-10(7-8)15-11(13-9)14-6-2-5-12-14/h2-7H,1H3
    • InChI Key: QLYKCTYHHWXJOB-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC(C)=CC1=2)N1C=CC=N1

Computed Properties

  • Exact Mass: 215.05187
  • Monoisotopic Mass: 215.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2
  • XLogP3: 3

Experimental Properties

  • PSA: 30.71
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